Cas no 330468-37-6 ((4-(4-nitrophenyl)piperazin-1-yl)(thiophen-2-yl)methanone)

• Product Name: (4-(4-nitrophenyl)piperazin-1-yl)(thiophen-2-yl)methanone
• CAS No: 330468-37-6
• MF: C₁₅H₁₅N₃O₃S
• MW: 317.362901926041
• CID: 2119514
• PubChem ID: 2838660
• Update Time: 2025-04-21

(4-(4-nitrophenyl)piperazin-1-yl)(thiophen-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (4-(4-nitrophenyl)piperazin-1-yl)(thiophen-2-yl)methanone
• STK014843
• SCHEMBL6708638
• Cambridge id 5269853
• AKOS001648165
• Oprea1_337444
• 1-(4-NITROPHENYL)-4-(THIOPHENE-2-CARBONYL)PIPERAZINE
• 330468-37-6
• [4-(4-nitrophenyl)piperazin-1-yl](thiophen-2-yl)methanone
• [4-(4-Nitrophenyl)-1-piperazinyl]thiophen-2-ylmethanone
• DA-06829
• KOJUOAVWEJJSFQ-UHFFFAOYSA-N

• Inchi： 1S/C15H15N3O3S/c19-15(14-2-1-11-22-14)17-9-7-16(8-10-17)12-3-5-13(6-4-12)18(20)21/h1-6,11H,7-10H2
• InChI Key： KOJUOAVWEJJSFQ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(N1CCN(C2C=CC(=CC=2)[N+](=O)[O-])CC1)=O

Computed Properties

• Exact Mass: 317.08341252Da
• Monoisotopic Mass: 317.08341252Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 97.6Ų